molecular formula C14H10F4 B12093460 1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene

1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene

Cat. No.: B12093460
M. Wt: 254.22 g/mol
InChI Key: MXBXVTQLSIVGDX-UHFFFAOYSA-N
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Description

    1-Fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene: , is an organic compound with the chemical formula C15H11F4.

  • It belongs to the class of aromatic compounds and contains a benzene ring substituted with fluorine, methyl, and trifluoromethyl groups.
  • The compound’s structure features a fluorine atom at the 1-position, a 3-methylphenyl group (m-tolyl) at the 4-position, and a trifluoromethyl group at the 2-position on the benzene ring.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • The compound’s specific mechanism of action is not well-documented.
    • It likely interacts with cellular targets through its functional groups (fluorine, methyl, and trifluoromethyl) but requires further research.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C14H10F4

    Molecular Weight

    254.22 g/mol

    IUPAC Name

    1-fluoro-4-(3-methylphenyl)-2-(trifluoromethyl)benzene

    InChI

    InChI=1S/C14H10F4/c1-9-3-2-4-10(7-9)11-5-6-13(15)12(8-11)14(16,17)18/h2-8H,1H3

    InChI Key

    MXBXVTQLSIVGDX-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=CC=C1)C2=CC(=C(C=C2)F)C(F)(F)F

    Origin of Product

    United States

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